molecular formula C18H15FN4O3S B294571 6-(2-Fluorophenyl)-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

6-(2-Fluorophenyl)-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

Cat. No. B294571
M. Wt: 386.4 g/mol
InChI Key: SMKZQAFQHQBZKO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(2-Fluorophenyl)-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been the subject of scientific research due to its potential applications in medicine. This compound has been synthesized using various methods, and its mechanism of action has been studied to understand its biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 6-(2-Fluorophenyl)-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been shown to inhibit the growth of fungi and bacteria by disrupting their cell membranes and inhibiting their protein synthesis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-(2-Fluorophenyl)-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole have been studied in various in vitro and in vivo models. This compound has been shown to have low toxicity and to be well-tolerated in animal models. It has also been shown to have anti-inflammatory effects and to modulate the immune system.

Advantages and Limitations for Lab Experiments

One advantage of using 6-(2-Fluorophenyl)-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its low toxicity and high selectivity. However, one limitation is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the research on 6-(2-Fluorophenyl)-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to continue studying its potential applications in medicine, particularly as a treatment for cancer and Alzheimer's disease. Another direction is to explore its potential as a modulator of the immune system. Additionally, further research could be done to improve its solubility in water and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of 6-(2-Fluorophenyl)-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been achieved using various methods. One of the most common methods involves the reaction of 2-amino-5-fluorobenzophenone with 3,4,5-trimethoxybenzaldehyde and thiosemicarbazide in the presence of acetic acid. The resulting product is then purified using column chromatography and recrystallization.

Scientific Research Applications

6-(2-Fluorophenyl)-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been the subject of scientific research due to its potential applications in medicine. This compound has been shown to have anticancer, antifungal, and antibacterial properties. In addition, it has been studied as a potential treatment for Alzheimer's disease and as a modulator of the immune system.

properties

Molecular Formula

C18H15FN4O3S

Molecular Weight

386.4 g/mol

IUPAC Name

6-(2-fluorophenyl)-3-(3,4,5-trimethoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

InChI

InChI=1S/C18H15FN4O3S/c1-24-13-8-10(9-14(25-2)15(13)26-3)16-20-21-18-23(16)22-17(27-18)11-6-4-5-7-12(11)19/h4-9H,1-3H3

InChI Key

SMKZQAFQHQBZKO-UHFFFAOYSA-N

SMILES

COC1=CC(=CC(=C1OC)OC)C2=NN=C3N2N=C(S3)C4=CC=CC=C4F

Canonical SMILES

COC1=CC(=CC(=C1OC)OC)C2=NN=C3N2N=C(S3)C4=CC=CC=C4F

Origin of Product

United States

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